Cas no 688358-19-2 (Propanedial, monohydrate)

• Product Name: Propanedial, monohydrate
• CAS No: 688358-19-2
• MF: C₃H₆O₃
• MW: 90.0779414176941
• CID: 392536
• PubChem ID: 71374526
• Update Time: 2025-04-19

Propanedial, monohydrate Chemical and Physical Properties

Names and Identifiers

• Propanedial, monohydrate
• propanedial,hydrate
• Propanedial--water (1/1)
• 688358-19-2
• DTXSID00797302

• Inchi： 1S/C3H4O2.H2O/c4-2-1-3-5;/h2-3H,1H2;1H2
• InChI Key： QINFSZORIWHERS-UHFFFAOYSA-N
• SMILES： O=CCC=O.O

Computed Properties

• Exact Mass: 90.031694049g/mol
• Monoisotopic Mass: 90.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 34.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.1Ų